Cas no 22934-58-3 (Myristicin Acid Methyl Ester)

• Product Name: Myristicin Acid Methyl Ester
• CAS No: 22934-58-3
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• MDL: MFCD00266634
• CID: 251510
• PubChem ID: 601780
• Update Time: 2025-07-21

Myristicin Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 7-methoxybenzo[d][1,3]dioxole-5-carboxylate
• Myristicin Acid Methyl Ester
• 1,3-Benzodioxole-5-carboxylicacid, 7-methoxy-, methyl ester
• Methyl 7-methoxy-1,3-benzodioxole-5-carboxylate
• Myristicin Acid Meth
• 3-methoxy-4,5-methylenedioxybenzoic acid methyl ester
• methyl 3,4-methylenedioxy-5-methoxy benzoate
• Methyl 3-methoxy-4,5-methylenedioxybenzoate
• Benzoicacid, 3-methoxy-4,5-(methylenedioxy)-, methyl ester (6CI,8CI)
• Methyl3-methoxy-4,5-(methylenedioxy)benzoate
• Methyl3,4-methylenedioxy-5-methoxybenzoate
• Methyl 3-methoxy-4,5-(methylenedioxy)benzoate
• Methyl 7-Methoxybenzodioxole-5-carboxylate
• 1,3-Benzodioxole-5-carboxylic acid, 7-methoxy-, methyl ester
• DQQKIGXHWZLSCW-UHFFFAOYSA-N
• STL433349
• SY039349
• Methyl7-Metho
• A18483
• MFCD00266634
• 7-Methoxy-1,3-benzodioxole-5-carboxylic acid methyl ester
• 22934-58-3
• methyl 7-methoxy-1, 3-benzodioxole-5-carboxylate
• methyl 7-methoxybenzo [3,4-d]1,3-dioxolan-5-carboxylate
• XAA93458
• Methyl7-Methoxybenzodioxole-5-carboxylate
• 4-Amino-6-trifluoromethyl-1,3-benzenedisulfonamide
• SCHEMBL1464754
• Methyl 7-methoxy-1,3-benzodioxole-5-carboxylate #
• AM10416
• 7-Methoxy-1,3-Benzodioxole-5-carboxylicacid methylester
• FT-0672576
• DTXSID20345086
• Methyl 3,4-methylenedioxy-5-methoxybenzoate
• AKOS015899219
• methyl 5-methoxy-3,4-methylenedioxybenzoate
• 7-Methoxy-benzo[1,3]dioxole-5-carboxylic acid methyl ester
• Methyl 7-methoxybenzo[3,4-d]1,3-dioxolane-5-carboxylate
• CS-0311992
• CS-12185
• AC2462
• methyl 7-methoxy-2H-1,3-benzodioxole-5-carboxylate

• MDL： MFCD00266634
• Inchi： 1S/C10H10O5/c1-12-7-3-6(10(11)13-2)4-8-9(7)15-5-14-8/h3-4H,5H2,1-2H3
• InChI Key： DQQKIGXHWZLSCW-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=O)OC)C=C(C1=2)OC

Computed Properties

• Exact Mass: 210.05300
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54

Experimental Properties

• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 91 ºC
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• PSA: 53.99000
• LogP: 1.21050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives